Cas no 898416-97-2 (2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide)

2-Amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide is a specialized indolizine derivative with a bromobenzoyl substituent, offering potential utility in medicinal chemistry and pharmaceutical research. Its structural features, including the indolizine core and brominated aromatic moiety, suggest applicability as a scaffold for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The carboxamide group enhances solubility and binding interactions, while the 2-methylphenyl substitution may influence steric and electronic properties. This compound is of interest for synthetic and mechanistic studies due to its unique combination of functional groups, which could facilitate the development of novel bioactive molecules. Suitable for researchers exploring structure-activity relationships in heterocyclic chemistry.

2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide structure

898416-97-2 structure

Product Name:2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

CAS No:898416-97-2

MF:C₂₃H₁₈BrN₃O₂

MW:448.31192445755

CID:5483349

Update Time:2025-05-26

2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide
- Inchi： 1S/C23H18BrN3O2/c1-14-6-2-3-7-17(14)26-23(29)19-18-8-4-5-13-27(18)21(20(19)25)22(28)15-9-11-16(24)12-10-15/h2-13H,25H2,1H3,(H,26,29)
- InChI Key： QJJFAJVNHXPZMA-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=CC=C2C)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(Br)C=C2)=C1N

2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2633-0064-2μmol	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2633-0064-5μmol	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2633-0064-10μmol	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2633-0064-20μmol	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2633-0064-1mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2633-0064-2mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2633-0064-3mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2633-0064-4mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2633-0064-5mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2633-0064-10mg	2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide	898416-97-2	90%+	10mg	$79.0	2023-05-16

2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide Related Literature

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Additional information on 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS No. 898416-97-2)

The compound 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide, identified by its CAS No. 898416-97-2, is a highly specialized indolizine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-bromobenzoyl and 2-methylphenyl moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its carboxamide functionality and amino group, which are critical for molecular interactions.

In recent years, the demand for novel indolizine-based compounds has surged, driven by their versatility in medicinal chemistry. The 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide stands out due to its potential role in addressing unmet medical needs, such as inflammatory diseases or metabolic disorders. Its CAS No. 898416-97-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community. Additionally, its bromobenzoyl component has been linked to enhanced bioavailability, a hot topic in modern drug design.

The synthesis and characterization of 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide involve advanced organic chemistry techniques, including cross-coupling reactions and spectroscopic analysis. Its carboxamide group, in particular, is a focal point for researchers exploring hydrogen bonding interactions, which are crucial for protein-ligand binding. This aligns with current trends in computational chemistry and AI-driven drug discovery, where predictive modeling is used to optimize molecular structures for therapeutic efficacy.

From an industrial perspective, the compound’s CAS No. 898416-97-2 is often associated with high-purity standards and scalable production methods. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical developers. Its 2-methylphenyl substituent also opens doors for derivatization, a strategy widely employed in fragment-based drug discovery. This adaptability makes it a valuable asset in the quest for next-generation therapeutics.

Environmental and safety considerations are equally important when discussing 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide. While not classified as hazardous, its handling requires adherence to standard laboratory protocols. The bromobenzoyl group, for instance, necessitates careful waste management to minimize ecological impact. These aspects are increasingly scrutinized in green chemistry initiatives, which aim to reduce the environmental footprint of chemical research.

In conclusion, 2-amino-3-(4-bromobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS No. 898416-97-2) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity position it as a key player in contemporary drug development. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and innovation.